2.2-Dimethyl-4-hydroxy-3-pentanone

• CAS No.: 52279-28-4
• Molecular Formula: C7H14O2
• Molecular Weight: 130.18 g/mol
• IUPAC Name: 4-hydroxy-2,2-dimethylpentan-3-one
• InChI: InChI=1S/C7H14O2/c1-5(8)6(9)7(2,3)4/h5,8H,1-4H3
• InChI Key: CLDPAGCOQSJLSP-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)C(C)(C)C)O

Description

2.2-Dimethyl-4-hydroxy-3-pentanone is a useful research compound. Its molecular formula is C7H14O2 and its molecular weight is 130.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

0.24 g of cuprous chloride was suspended in 100 mL diethyl ether and then 22.1 g of propionyl chloride was added. The reaction was heated to reflux and 88 mL of t-butyl magnesium chloride was added slowly to maintain reflux. The reaction was stirred overnight then poured into 200 g ice and the pH adjusted to 8 with solid NaHCO3. The reaction was extracted with ether, washed with 10% aq. NaHCO3, water and then brine followed by MgSO4 drying. The product was purified by distillation to give 12.5 g of the ketone.